Cas no 102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-)
102872-42-4 structure
Product Name:Phenol,2-ethoxy-3-methoxy-5-nitro-
CAS No:102872-42-4
MF:C9H11NO5
MW:213.187342882156
CID:125322
PubChem ID:71434495
Update Time:2025-04-18
Phenol,2-ethoxy-3-methoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-ethoxy-3-methoxy-5-nitro-
- Phenol, 2-ethoxy-3-methoxy-5-nitro- (6CI)
- DTXSID201302287
- 2-Ethoxy-3-methoxy-5-nitrophenol
- 102872-42-4
-
- Inchi: 1S/C9H11NO5/c1-3-15-9-7(11)4-6(10(12)13)5-8(9)14-2/h4-5,11H,3H2,1-2H3
- InChI Key: WWAYARAEGBRHDW-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC(=CC=1OC)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 213.063722g/mol
- Monoisotopic Mass: 213.063722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 213.19g/mol
- XLogP3: 1.7
- Topological Polar Surface Area: 84.5Ų
Phenol,2-ethoxy-3-methoxy-5-nitro- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
102872-42-4 (Phenol,2-ethoxy-3-methoxy-5-nitro-) Related Products
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